Cas no 2171941-29-8 (prop-2-yn-1-yl 4-amino-1-methyl-1H-pyrazole-5-carboxylate)

• Product Name: prop-2-yn-1-yl 4-amino-1-methyl-1H-pyrazole-5-carboxylate
• CAS No: 2171941-29-8
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 6362784
• PubChem ID: 165598623
• Update Time: 2025-06-23

prop-2-yn-1-yl 4-amino-1-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• prop-2-yn-1-yl 4-amino-1-methyl-1H-pyrazole-5-carboxylate
• 2171941-29-8
• EN300-1626598

• Inchi： 1S/C8H9N3O2/c1-3-4-13-8(12)7-6(9)5-10-11(7)2/h1,5H,4,9H2,2H3
• InChI Key： SJVXYMCGIWNXQN-UHFFFAOYSA-N
• SMILES： O(CC#C)C(C1=C(C=NN1C)N)=O

Computed Properties

• Exact Mass: 179.069476538g/mol
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.1Ų

Additional information on prop-2-yn-1-yl 4-amino-1-methyl-1H-pyrazole-5-carboxylate

Propargyl 4-Amino-1-Methylpyrazole-5-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2171941-29-8, commonly referred to as propargyl 4-amino-1-methylpyrazole-5-carboxylate, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is a derivative of pyrazole, a five-membered aromatic heterocycle, and features a propargyl group attached to the carboxylate moiety. Its structure combines the properties of pyrazole derivatives and propargyl groups, making it a versatile compound with potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to act as scaffolds for various bioactive molecules. The presence of the amino group at position 4 and the methyl group at position 1 in the pyrazole ring introduces unique electronic and steric properties, enhancing its interactions with biological targets. The carboxylate group further increases the compound's versatility by allowing for additional functionalization or conjugation with other molecules.

The synthesis of propargyl 4-amino-1-methylpyrazole-5-carboxylate involves a combination of nucleophilic substitution and coupling reactions. Researchers have optimized synthetic routes to improve yield and purity, leveraging modern techniques such as microwave-assisted synthesis and catalytic systems. These advancements have made the compound more accessible for large-scale production and downstream applications.

In terms of biological activity, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its potential as an inhibitor of kinases, which are critical enzymes involved in cell signaling pathways. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) suggests its utility in developing drugs for conditions such as inflammation, cancer, and neurodegenerative diseases.

From a materials science perspective, the propargyl group in this compound makes it an attractive candidate for click chemistry applications. Click reactions, such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC), enable the rapid construction of complex molecules with high efficiency. This property positions propargyl 4-amino-1-methylpyrazole-5-carboxylate as a valuable building block in the synthesis of advanced materials, including polymers and nanomaterials.

Environmental considerations are also a focus of recent research on this compound. Studies have investigated its biodegradability and toxicity profiles to assess its potential impact on ecosystems. Results indicate that under certain conditions, the compound can undergo microbial degradation, reducing its environmental footprint. However, further research is needed to fully understand its long-term effects on aquatic and terrestrial environments.

In conclusion, propargyl 4-amino-1-methylpyrazole-5-carboxylate (CAS No. 2171941-29-8) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, combined with advancements in synthetic methods and biological applications, underscores its importance in contemporary scientific research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play a pivotal role in future innovations.